2-(4-Methoxyphenoxy)-1-[4-(pyridin-2-ylmethyl)piperazin-1-yl]ethanone

• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 2-(4-methoxyphenoxy)-1-[4-(pyridin-2-ylmethyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C19H23N3O3/c1-24-17-5-7-18(8-6-17)25-15-19(23)22-12-10-21(11-13-22)14-16-4-2-3-9-20-16/h2-9H,10-15H2,1H3
• InChI Key: YQVKFMAKSKILHE-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)CC3=CC=CC=N3

Description

2-(4-Methoxyphenoxy)-1-[4-(pyridin-2-ylmethyl)piperazin-1-yl]ethanone, also known as MPPE, is a potent and selective inhibitor of the dopamine transporter (DAT). It has been extensively studied for its potential use in the treatment of various neurological and psychiatric disorders, such as attention deficit hyperactivity disorder (ADHD), depression, and addiction.

Mechanism of Action

2-(4-Methoxyphenoxy)-1-[4-(pyridin-2-ylmethyl)piperazin-1-yl]ethanone works by inhibiting the reuptake of dopamine by the dopamine transporter (DAT). By blocking the reuptake of dopamine, 2-(4-Methoxyphenoxy)-1-[4-(pyridin-2-ylmethyl)piperazin-1-yl]ethanone increases the concentration of dopamine in the synaptic cleft, which can lead to increased dopamine signaling and improved cognitive function.
Biochemical and Physiological Effects
2-(4-Methoxyphenoxy)-1-[4-(pyridin-2-ylmethyl)piperazin-1-yl]ethanone has been shown to increase dopamine signaling in the prefrontal cortex, which is an area of the brain that is involved in cognitive function. It has also been shown to increase dopamine signaling in the nucleus accumbens, which is an area of the brain that is involved in reward processing. In addition, 2-(4-Methoxyphenoxy)-1-[4-(pyridin-2-ylmethyl)piperazin-1-yl]ethanone has been shown to increase the release of serotonin in the prefrontal cortex, which may contribute to its antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-Methoxyphenoxy)-1-[4-(pyridin-2-ylmethyl)piperazin-1-yl]ethanone in lab experiments is that it is a highly selective inhibitor of the dopamine transporter, which makes it a useful tool for studying the role of dopamine in various neurological and psychiatric disorders. However, one limitation is that it has a relatively short half-life, which may limit its usefulness in some experiments.

Future Directions

There are several potential future directions for research on 2-(4-Methoxyphenoxy)-1-[4-(pyridin-2-ylmethyl)piperazin-1-yl]ethanone. One area of interest is its potential use in the treatment of ADHD, depression, and addiction in humans. Another area of interest is its potential use as a research tool for studying the role of dopamine in various neurological and psychiatric disorders. Finally, there is interest in developing more potent and selective inhibitors of the dopamine transporter based on the structure of 2-(4-Methoxyphenoxy)-1-[4-(pyridin-2-ylmethyl)piperazin-1-yl]ethanone.

Synthesis Methods

The synthesis of 2-(4-Methoxyphenoxy)-1-[4-(pyridin-2-ylmethyl)piperazin-1-yl]ethanone involves several steps, including the reaction of 4-methoxyphenol with 2-chloroethanol, followed by the reaction of the resulting product with pyridin-2-ylmethylpiperazine and then with acetic anhydride. The final product is then purified using column chromatography.

Scientific Research Applications

2-(4-Methoxyphenoxy)-1-[4-(pyridin-2-ylmethyl)piperazin-1-yl]ethanone has been studied extensively for its potential use in the treatment of various neurological and psychiatric disorders. For example, it has been shown to improve cognitive function and reduce impulsivity in animal models of ADHD. It has also been shown to reduce depressive-like behavior in animal models of depression and to reduce drug-seeking behavior in animal models of addiction.